3-(2-Tetrazolyl)-L-alanine

• IUPAC Name: (2S)-2-amino-3-(tetrazol-2-yl)propanoic acid
• InChI: InChI=1S/C4H7N5O2/c5-3(4(10)11)1-9-7-2-6-8-9/h2-3H,1,5H2,(H,10,11)/t3-/m0/s1
• InChI Key: PBUXSPZZJMCMSU-VKHMYHEASA-N
• Canonical SMILES: C1=NN(N=N1)CC(C(=O)O)N
• Isomeric SMILES: C1=NN(N=N1)C[C@@H](C(=O)O)N
• Molecular Formula: C4H7N5O2
• DSSTOX Substance ID: DTXSID70476379
• Molecular Weight: 157.13 g/mol
• CAS RN: 405150-16-5

Description

3-(2-Tetrazolyl)-L-alanine, also known as (S)-2-Amino-3-(2-tetrazolyl)propionic acid, is a compound with the molecular formula C4H7N5O2 and a molecular weight of 157.13.

Molecular Structure Analysis

The molecular structure of 3-(2-Tetrazolyl)-L-alanine is represented by the SMILES string NC@@HC(O)=O. Unfortunately, the search results do not provide a detailed molecular structure analysis.

Physical And Chemical Properties Analysis

3-(2-Tetrazolyl)-L-alanine has a molecular weight of 157.13. The compound should be stored at a temperature of 2-8°C. The predicted boiling point is 403.8±55.0 °C and the predicted density is 1.85±0.1 g/cm3.

Scientific Research Applications

• Pharmaceuticals and Medicinal Chemistry

  • Tetrazoles are distinguished by a five-membered, doubly unsaturated ring which consists of four nitrogen and one carbon atom. They have a wide range of medicinal activity and potential role in biosciences.
  • They exhibit a broad range of biological effects such as analgesic, antibacterial, anticancer, anti-inflammatory, antidiabetic, antifungal, antitubercular and antihyperlipidemic activities.
  • The methods of application or experimental procedures are not specified in the source.
  • The outcomes obtained are also not specified in the source.

• Antihypertensive Evaluation

  • A series of novel 2′-tetrazolyl- and 2′-carboxy-biphenylylmethyl-pyrrolidine derivatives were designed and evaluated as Ang II AT1 receptor antagonists.
  • These molecules were synthesized and their in vivo antihypotensive and antihypertensive activities were evaluated in normotensive cats and rats, and hypertensive rats.
  • Compounds XII, XIII, XV, and XVI showed lower or similar levels of activity to the reference compound losartan. In contrast, the activities of compounds X and IX were 1.5- and 2-fold higher than losartan.
  • The LD50 value for IX was determined to be 117 µg/Kg, indicating its high safety margin.

• Agriculture

  • Tetrazoles have interesting applications in agriculture.
  • The methods of application or experimental procedures are not specified in the source.
  • The outcomes obtained are also not specified in the source.

• Photography

  • Tetrazoles are used in photography.
  • The methods of application or experimental procedures are not specified in the source.
  • The outcomes obtained are also not specified in the source.

• Components of Explosives

  • Tetrazoles are used as components of explosives.
  • The methods of application or experimental procedures are not specified in the source.
  • The outcomes obtained are also not specified in the source.

• Anti-AIDS Drugs

  • Among the new anti-AIDS drugs, 1-(5-chloroindol-3-yl)-3-hydroxy-3-(2H-tetrazol-5-yl)propenone (5-CITEP) is the 2nd generation HIV integrase inhibitor.
  • This compound has been widely investigated and data analogues of 5-CITEP, for example, triketone 69, which also inhibits HIV integrase, are quite rare.

• Bioisosteres for Carboxylate Groups

  • Tetrazoles can act as bioisosteres for carboxylate groups because they have similar pKa and are deprotonated at physiological pH.
  • Angiotensin II receptor blockers — such as losartan and candesartan, often are tetrazoles.
  • The methods of application or experimental procedures are not specified in the source.
  • The outcomes obtained are also not specified in the source.

• MTT Assay

  • A well-known tetrazole is dimethyl thiazolyl diphenyl tetrazolium bromide (MTT).
  • This tetrazole is used in the MTT assay to quantify the respiratory activity of live cells culture, although it generally kills the cells in the process.
  • Some tetrazoles can also be used in DNA assays.

• Antifungal Drugs

  • Studies suggest VT-1161 and VT-1129 are potential potent antifungal drugs as they disturb fungal enzymatic function but not human enzymes.
  • The methods of application or experimental procedures are not specified in the source.
  • The outcomes obtained are also not specified in the source.

Citations

Studies on the mechanism of allosteric regulation of M. tuberculosis ATP-phosphoribosyltransferase

J Sintra Pisco - 2018 - discovery.ucl.ac.uk

Allosteric regulation is an efficient way of controlling enzymatic activity. In Mycobacterium tuberculosis (Mtb), the causative agent of human tuberculosis, ATPphosphoribosyltransferase (…

Number of citations: 2 discovery.ucl.ac.uk

Unnatural Amino Acid Synthesis by Thermostable O-Phospho-l-serine Sulfhydrylase from Hyperthermophilic Archaeon Aeropyrum pernix K1

T Nakamura, K Kunimoto, T Yuki, K Ishikawa - Chemistry Letters, 2017 - journal.csj.jp

O-Acetyl-l-serine sulfhydrylase (OASS) from plants and bacteria synthesizes cysteine and unnatural amino acids that are important building blocks for active pharmaceuticals and …

Number of citations: 1 www.journal.csj.jp

DEDICATED TO PROFESSOR D. SEEBACH ON HIS 65TH BIRTHDAY

IL Acid - Tetrahedron, 1999 - Citeseer

Acta33#3 squeeze Page 1 VOL.36, NO.1 • 2003 CHEMISTS HELPING CHEMISTS DEDICATED TO PROFESSOR D. SEEBACH ON HIS 65TH BIRTHDAY Iron Lewis Acid [(η5-C5H5)Fe…

Number of citations: 2 citeseerx.ist.psu.edu

Patent application title: 2-QUINOXALINOL SALEN COMPOUNDS AND USES THEREOF Inventors: Anne EV Gorden (Auburn, AL, US) Xianghong Wu (Auburn …

IPC Class, A USPC - 2012 - patentsencyclopedia.com

Disclosed are 2-quinoxalinol salen compounds and in particular 2-quinoxalinol salen Schiff-base ligands. The disclosed 2-quinoxalinol salen compounds may be utilized as ligands for …

Number of citations: 0 www.patentsencyclopedia.com

NA Acid, B Blocks, B Linkers, P Glycols - Citeseer

Number of citations: 0